Cas no 157905-03-8 (Pyrrolidine,1-(bromoacetyl)-2,5-dimethyl-, cis- (9CI))

• Product Name: Pyrrolidine,1-(bromoacetyl)-2,5-dimethyl-, cis- (9CI)
• CAS No: 157905-03-8
• MF: C₈H₁₄BrNO
• MW: 220.106861591339
• CID: 107935
• PubChem ID: 45080673
• Update Time: 2025-04-18

Pyrrolidine,1-(bromoacetyl)-2,5-dimethyl-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-(bromoacetyl)-2,5-dimethyl-, cis- (9CI)
• SCHEMBL8553692
• 157905-03-8
• 2-Bromo-1-((2R,5S)-2,5-dimethylpyrrolidin-1-yl)ethanone
• Pyrrolidine, 1-(bromoacetyl)-2,5-dimethyl-, cis- (9CI)

• Inchi： 1S/C8H14BrNO/c1-6-3-4-7(2)10(6)8(11)5-9/h6-7H,3-5H2,1-2H3/t6-,7+
• InChI Key： UQZVNTZQPMYZPS-KNVOCYPGSA-N
• SMILES： BrCC(N1[C@H](C)CC[C@@H]1C)=O

Computed Properties

• Exact Mass: 219.02592
• Monoisotopic Mass: 219.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines